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Compound of Interest

Compound Name: TVB-3664

cat. No.: B611515

Application Notes and Protocols for TVB-3664

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility of TVB-3664, a potent and
selective inhibitor of Fatty Acid Synthase (FASN), in various solvents. It also includes
experimental protocols for the preparation of stock and working solutions for both in vitro and in
vivo studies, alongside a diagram of the associated signaling pathway.

Overview of TVB-3664

TVB-3664 is an orally bioavailable, reversible, and highly selective inhibitor of FASN.[1][2][3][4]
FASN is a key enzyme in the de novo synthesis of palmitate, a crucial saturated fatty acid.[5]
By inhibiting FASN, TVB-3664 has demonstrated anti-tumor activity in various preclinical
models.[4][5][6] Its mechanism of action involves the disruption of lipid metabolism, which in
turn affects cellular membrane composition, signaling pathways, and gene expression in
cancer cells.[7]

Solubility Data

The solubility of TVB-3664 in common laboratory solvents is crucial for the design and
execution of experiments. It is important to note that the use of fresh, anhydrous DMSO is
recommended as moisture can negatively impact solubility.[3] Sonication may also be required
to achieve complete dissolution.[2]
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Molar
Solvent/Formulatio = Concentration .

Concentration Notes
n (mg/mL)

(mM)

Hygroscopic DMSO
can significantly
impact solubility; use

DMSO 10[1] 21.35[1] newly opened DMSO.
[1] Ultrasonic

treatment may be

needed.[1]
Sonication is
50[2] 106.73[2]
recommended.[2]
Use fresh DMSO as
94[3] 200.65[3] moisture can reduce
solubility.[3]
Ethanol 50[3] 106.73
10% DMSO + 90%
In Vivo Formulation 1 > 2.5[4] > 5.34[4] (20% SBE-B-CD in

Saline).[4]

10% DMSO + 40%
In Vivo Formulation 2 > 2.08[1][4] > 4.44[4] PEG300 + 5% Tween-
80 + 45% Saline.[1][4]

10% DMSO + 90%

In Vivo Formulation 3 > 2.08[1][4] > 4.44[4] '
Corn Oil.[1][4]

Signaling Pathways Affected by TVB-3664

TVB-3664, by inhibiting FASN, disrupts the production of palmitate. This leads to downstream
effects on several critical oncogenic signaling pathways. The inhibition of FASN has been
shown to impact the PIBK-AKT-mTOR and (3-catenin signaling pathways.[7] Furthermore,
studies have indicated that the anti-tumor effects of TVB-3664 are associated with a decrease
in the activation of Akt and Erk1/2.[4][6] However, in some contexts, activation of Akt and AMPK
pathways has been linked to resistance to FASN inhibition.[6]
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Caption: Simplified signaling pathway affected by TVB-3664.

Experimental Protocols

Below are detailed protocols for the preparation of TVB-3664 solutions for research purposes.

Adherence to these guidelines is essential for obtaining accurate and reproducible results.

Preparation of Stock Solutions

The following workflow outlines the preparation of a concentrated stock solution of TVB-3664 in

DMSO.
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Caption: Workflow for preparing a TVB-3664 stock solution.

Materials:

TVB-3664 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (optional, but recommended)

Procedure:
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e Weighing: Accurately weigh the desired amount of TVB-3664 powder in a sterile tube.

e Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube to
achieve the target concentration (e.g., for a 10 mg/mL stock solution, add 1 mL of DMSO to
10 mg of TVB-3664).

» Dissolution: Vortex the solution vigorously. If necessary, use a sonicator to aid dissolution
until the solution is clear.[2]

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile tubes.[1][2]

Storage: Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[1]

Preparation of Working Solutions for In Vitro Cell-Based
Assays

Materials:
e TVB-3664 stock solution in DMSO
o Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Procedure:

Thawing: Thaw a single aliquot of the TVB-3664 stock solution at room temperature.

« Dilution: Serially dilute the stock solution with cell culture medium to achieve the desired final
concentrations for your experiment.

o DMSO Concentration: It is critical to ensure that the final concentration of DMSO in the cell
culture medium does not exceed 0.1% to avoid solvent-induced cytotoxicity. A solvent control
group should be included in your experimental design.[2]

Immediate Use: It is recommended to prepare working solutions fresh for each experiment.

Preparation of Formulations for In Vivo Animal Studies
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The following are examples of formulations that have been used for oral gavage administration
in animal models. The components should be added sequentially and mixed thoroughly at each
step.[4]

Formulation 1: SBE-B-CD-based[4]
e Prepare a 20% (w/v) solution of SBE-f3-CD in saline.
e Prepare a 25 mg/mL stock solution of TVB-3664 in DMSO.

o To prepare a 2.5 mg/mL working solution, add 100 pL of the TVB-3664 DMSO stock to 900
pL of the 20% SBE-B-CD solution and mix well.

Formulation 2: PEG300/Tween-80-based[1][4]

Prepare a 20.8 mg/mL stock solution of TVB-3664 in DMSO.

e To prepare a 2.08 mg/mL working solution, take 100 pL of the DMSO stock solution and add
it to 400 pL of PEG300. Mix until uniform.

e Add 50 pL of Tween-80 to the mixture and mix thoroughly.

e Finally, add 450 pL of saline to reach a final volume of 1 mL and mix until the solution is
clear.

Formulation 3: Corn Qil-based[1][4]
e Prepare a 20.8 mg/mL stock solution of TVB-3664 in DMSO.

e To prepare a 2.08 mg/mL working solution, add 100 pL of the TVB-3664 DMSO stock to 900
uL of corn oil and mix thoroughly.

Important Considerations for In Vivo Studies:

e The final concentration of DMSO should be kept as low as possible, typically below 10% for
normal mice.[2]
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e |tis advisable to include a vehicle control group in animal experiments to account for any
effects of the formulation components.[2]

e Working solutions for in vivo use should ideally be prepared fresh before each
administration.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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